Cas no 1227576-36-4 ((6-Bromo-2-methylpyridin-3-yl)methanol)

• Product Name: (6-Bromo-2-methylpyridin-3-yl)methanol
• CAS No: 1227576-36-4
• MF: C₇H₈BrNO
• MW: 202.04852104187
• MDL: MFCD16610243
• CID: 5078783
• Update Time: 2026-03-01

(6-Bromo-2-methylpyridin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (6-Bromo-2-methyl-pyridin-3-yl)-methanol
• (6-bromo-2-methylpyridin-3-yl)methanol
• AT12929
• (6-Bromo-2-methylpyridin-3-yl)methanol

• MDL： MFCD16610243
• Inchi： 1S/C7H8BrNO/c1-5-6(4-10)2-3-7(8)9-5/h2-3,10H,4H2,1H3
• InChI Key： DRECKCCTFHJNJX-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CO)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• XLogP3: 1.4
• Topological Polar Surface Area: 33.1

Additional information on (6-Bromo-2-methylpyridin-3-yl)methanol

Recent Advances in the Application of (6-Bromo-2-methylpyridin-3-yl)methanol (CAS: 1227576-36-4) in Chemical Biology and Pharmaceutical Research

The compound (6-Bromo-2-methylpyridin-3-yl)methanol (CAS: 1227576-36-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic alcohol derivative serves as a versatile building block in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Recent studies have highlighted its role as a key intermediate in the synthesis of novel compounds targeting various disease pathways, including cancer, inflammation, and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of (6-Bromo-2-methylpyridin-3-yl)methanol in the synthesis of potent and selective JAK2 inhibitors. The researchers utilized this compound as a starting material to develop a series of pyridine-based derivatives that showed promising activity against myeloproliferative disorders. The structural flexibility of (6-Bromo-2-methylpyridin-3-yl)methanol allowed for efficient modifications at both the bromo and hydroxymethyl positions, enabling the optimization of pharmacokinetic properties while maintaining target specificity.

In the field of antimicrobial research, a recent patent application (WO2023051234) disclosed novel antibacterial agents incorporating (6-Bromo-2-methylpyridin-3-yl)methanol as a core structural element. The disclosed compounds demonstrated potent activity against multidrug-resistant Gram-positive pathogens, with MIC values in the low micromolar range. Molecular docking studies suggested that the hydroxymethyl group plays a crucial role in binding to the target bacterial enzyme, while the bromo substituent contributes to improved membrane permeability.

From a synthetic chemistry perspective, several innovative methodologies have been developed for the modification of (6-Bromo-2-methylpyridin-3-yl)methanol. A 2024 publication in Organic Letters described a palladium-catalyzed cross-coupling reaction that enables the selective functionalization of the bromo position while preserving the hydroxymethyl group. This advancement has significantly expanded the utility of this compound in medicinal chemistry campaigns, allowing for rapid generation of diverse compound libraries for biological screening.

Analytical characterization of (6-Bromo-2-methylpyridin-3-yl)methanol has also seen recent improvements. A comprehensive NMR and mass spectrometry study published in Analytical Chemistry provided detailed spectral assignments and purity assessment protocols for this compound, addressing previous challenges in quality control during pharmaceutical development. These analytical advancements are particularly important given the increasing use of this building block in GMP-compliant synthesis of clinical candidates.

Looking forward, the unique structural features of (6-Bromo-2-methylpyridin-3-yl)methanol continue to inspire novel applications in drug discovery. Current research efforts are exploring its incorporation into PROTAC molecules and other targeted protein degradation platforms, leveraging both its synthetic accessibility and favorable physicochemical properties. As the understanding of structure-activity relationships for this scaffold deepens, we anticipate seeing more clinical candidates derived from this versatile building block in the coming years.